Cas no 13656-81-0 (Nezukone)

Nezukone structure
Nezukone Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropyltropone
- Nezukone
- 4-Isopropyl-2,4,6-cycloheptatrien-1-one
- 2,4,6-Cycloheptatrien-1-one, 4-isopropyl-
- 4-propan-2-ylcyclohepta-2,4,6-trien-1-one
- Nezukon
- 2,4,6-Cycloheptatrien-1-one, 4-(1-methylethyl)-
- 4-Isopropyl-2,4,6-cycloheptatrien-1-one #
- C2-deoxyhinokitiol
- 13656-81-0
- SCHEMBL18727580
- AKOS040744316
- CS-0033904
- MS-22839
- SCHEMBL8431950
- IWPWMAJDSLSRIP-UHFFFAOYSA-N
- HY-103708
- 4-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
- G14240
- DA-56132
-
- Inchi: 1S/C10H12O/c1-8(2)9-4-3-5-10(11)7-6-9/h3-8H,1-2H3
- InChI Key: IWPWMAJDSLSRIP-UHFFFAOYSA-N
- SMILES: O=C1C([H])=C([H])C([H])=C(C([H])=C1[H])C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 148.088815002 g/mol
- Monoisotopic Mass: 148.088815002 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.3
- Molecular Weight: 148.20
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 250.6±7.0 °C at 760 mmHg
- Flash Point: 100.5±13.1 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Nezukone Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Nezukone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce51198-10mg |
Nezukone (C2-deoxyhinokitiol) |
13656-81-0 | 98% | 10mg |
¥4011.00 | 2023-09-07 | |
eNovation Chemicals LLC | Y1257680-5mg |
4-Isopropyltropone |
13656-81-0 | 99% | 5mg |
$540 | 2024-06-06 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce51198-5mg |
Nezukone (C2-deoxyhinokitiol) |
13656-81-0 | 98% | 5mg |
¥2495.00 | 2023-09-07 | |
MedChemExpress | HY-103708-10mM*1mLinDMSO |
Nezukone |
13656-81-0 | 99.09% | 10mM*1mLinDMSO |
¥3080 | 2023-07-26 | |
1PlusChem | 1P00AITT-10mg |
4-Isopropyltropone |
13656-81-0 | 98% | 10mg |
$552.00 | 2025-02-25 | |
1PlusChem | 1P00AITT-5mg |
4-Isopropyltropone |
13656-81-0 | 98% | 5mg |
$347.00 | 2025-02-25 | |
eNovation Chemicals LLC | Y1257680-5mg |
4-Isopropyltropone |
13656-81-0 | 99% | 5mg |
$650 | 2025-02-27 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N882953-10mg |
Nezukone |
13656-81-0 | ≥99% | 10mg |
¥4,617.00 | 2022-01-13 | |
eNovation Chemicals LLC | Y1257680-10mg |
4-Isopropyltropone |
13656-81-0 | 99% | 10mg |
$810 | 2024-06-06 | |
MedChemExpress | HY-103708-5mg |
Nezukone |
13656-81-0 | 98.81% | 5mg |
¥2800 | 2024-04-20 |
Nezukone Related Literature
-
Nalin Abeydeera,Bing Yu,Bishnu D. Pant,Min-Ho Kim,Songping D. Huang Biomater. Sci. 2022 10 474
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13656-81-0)Nezukone

Purity:99%
Quantity:10mg
Price ($):431.0